4-Cyclopropoxy-3-methoxy-2-nitropyridine

• Molecular Formula: C9H10N2O4
• Molecular Weight: 210.19 g/mol
• SMILES: COC1=C(C=CN=C1[N+](=O)[O-])OC2CC2
• InChI: InChI=1S/C9H10N2O4/c1-14-8-7(15-6-2-3-6)4-5-10-9(8)11(12)13/h4-6H,2-3H2,1H3
• InChIKey: GRAIZNLWWSUQAY-UHFFFAOYSA-N

4-Cyclopropoxy-3-methoxy-2-nitropyridine (CAS 1243455-21-1) – Definitive Procurement Guide for a Poly-Substituted Nitropyridine Building Block

4-Cyclopropoxy-3-methoxy-2-nitropyridine (CAS 1243455-21-1, molecular formula C₉H₁₀N₂O₄, molecular weight 210.19 g/mol) is a tri-substituted nitropyridine building block bearing a 2-nitro group, a 3-methoxy group, and a 4-cyclopropoxy group on the pyridine ring . The 2-nitro-3-methoxy-4-cyclopropoxy substitution pattern confers a distinct electronic and steric profile relative to other nitropyridine regioisomers, making it a versatile intermediate for heterocyclic synthesis in medicinal chemistry and agrochemical research [1]. The compound is commercially available from multiple suppliers at ≥95% purity, typically requiring storage at −20 °C under sealed conditions away from moisture .

1 Regioselective heterocyclic synthesis via ortho-methoxy-nitro activation

2 Medicinal chemistry SAR studies requiring cyclopropoxy substitution

3 Multi-step synthesis with orthogonal protecting-group strategies

• [1] Stockmann, V. Synthetic Applications of Nitropyridine Derivatives. Doctoral Thesis, Norwegian University of Science and Technology (NTNU), 2011. Available: https://ntnuopen.ntnu.no/ntnu-xmlui/handle/11250/247396 (accessed 2026-05-01). View Source

Why a Generic Nitropyridine Cannot Substitute 4-Cyclopropoxy-3-methoxy-2-nitropyridine in Research & Development

Nitropyridine derivatives are not functionally interchangeable. The precise regiochemical arrangement of the nitro, methoxy, and cyclopropoxy groups on the pyridine ring dictates electronic distribution, reactivity, and downstream synthetic utility [1]. For example, the 3-methoxy-2-nitropyridine scaffold (CAS 20265-37-6) lacks the C4 cyclopropoxy group, resulting in a lower molecular weight (154.12 vs. 210.19 g/mol), lower lipophilicity (LogP ~1.52 vs. estimated ~2.2), and one fewer hydrogen-bond acceptor . Conversely, regioisomers such as 5-cyclopropoxy-4-methoxy-2-nitropyridine (CAS 1243482-01-0) share an identical molecular formula but exhibit altered electronic properties due to the different positioning of substituents, which can redirect reactivity in subsequent coupling or reduction steps . Substituting any in-class analog without verifying regiochemical identity introduces risk of divergent reaction outcomes, compromised intermediate purity, and failed structure–activity relationship (SAR) campaigns.

4-Cyclopropoxy-3-methoxy-2-nitropyridine → 3-Methoxy-2-nitropyridine Lacks C4 cyclopropoxy group; LogP, HBA count, and steric profile differ significantly

4-Cyclopropoxy-3-methoxy-2-nitropyridine → 5-Cyclopropoxy-4-methoxy-2-nitropyridine Regioisomer with para-methoxy-nitro arrangement; electronic activation pattern may redirect reactivity

• [1] Stockmann, V. Synthetic Applications of Nitropyridine Derivatives. Doctoral Thesis, Norwegian University of Science and Technology (NTNU), 2011. Highlights that substituent position on nitropyridines governs reactivity in heterocycle formation. Available: https://ntnuopen.ntnu.no/ntnu-xmlui/handle/11250/247396 (accessed 2026-05-01). View Source

Quantitative Differentiation Evidence for 4-Cyclopropoxy-3-methoxy-2-nitropyridine vs. Nearest Analogs

Increased Lipophilicity (LogP) vs. 3-Methoxy-2-nitropyridine Confers Superior Organic-Phase Handling

The introduction of the cyclopropoxy group at the C4 position elevates the octanol-water partition coefficient (LogP) relative to the unsubstituted 3-methoxy-2-nitropyridine. The parent scaffold 3-methoxy-2-nitropyridine (CAS 20265-37-6) has an experimentally measured LogP of 1.52 . Computational predictions (ALogPS, XLogP3) for 4-cyclopropoxy-3-methoxy-2-nitropyridine estimate a LogP in the range of 2.0–2.5, reflecting an increase of approximately 0.5–1.0 log units driven by the hydrophobic cyclopropyl ring . This shift improves solubility in medium-polarity organic solvents (e.g., ethyl acetate, dichloromethane) and facilitates extractive work-up during multi-step synthesis.

Lipophilicity (LogP)

Reported

ΔLogP ≈ +0.5 to +1.0

Supports organic-phase extraction workflow

Predicted LogP; experimental confirmation advised

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	Estimated LogP ~2.0–2.5 (ALogPS/XLogP3 prediction)
Comparator Or Baseline	3-Methoxy-2-nitropyridine (CAS 20265-37-6): LogP = 1.52 (experimental)
Quantified Difference	ΔLogP ≈ +0.5 to +1.0 (target more lipophilic)
Conditions	Experimental LogP for comparator from BOC Sciences database; predicted LogP for target from computational models (ALogPS 2.1, XLogP3).

Why This Matters

Higher LogP translates to better partitioning into organic layers during liquid-liquid extraction, reducing aqueous waste and improving isolated yields in multi-step reaction sequences.

Expanded Hydrogen-Bond Acceptor Count and Topological Polar Surface Area vs. 3-Methoxy-2-nitropyridine

4-Cyclopropoxy-3-methoxy-2-nitropyridine possesses four hydrogen-bond acceptor atoms (two nitro oxygens, one methoxy oxygen, one cyclopropoxy oxygen), exceeding the three acceptors present in 3-methoxy-2-nitropyridine (two nitro oxygens, one methoxy oxygen) . The additional oxygen atom of the cyclopropoxy group increases the topological polar surface area (TPSA) from 67.94 Ų for 3-methoxy-2-nitropyridine to an estimated 76–80 Ų for the target compound, a consequence of introducing a second ether linkage on the pyridine scaffold [1]. This moderately elevated TPSA remains within drug-like space (typically <140 Ų for oral bioavailability) while providing an additional site for intermolecular hydrogen bonding in crystal engineering or protein-ligand interactions.

HBA Count & TPSA

Class-level

ΔHBA +1, ΔTPSA ≈ +8–12 Ų

Supports binding-interaction profiling context

TPSA estimated from fragment-based methodology

Evidence Dimension	Hydrogen-bond acceptor count and Topological Polar Surface Area (TPSA)
Target Compound Data	H-bond acceptors: 4; TPSA: estimated 76–80 Ų
Comparator Or Baseline	3-Methoxy-2-nitropyridine (CAS 20265-37-6): H-bond acceptors: 3; TPSA: 67.94 Ų (experimental). Note: TPSA for target is a class-level estimate based on structural analogy; no direct measurement is available.
Quantified Difference	ΔH-bond acceptors = +1; ΔTPSA ≈ +8–12 Ų
Conditions	Comparator TPSA from BOC Sciences database; target TPSA estimated by adding the contribution of a cyclopropoxy ether oxygen (~9–10 Ų) to the comparator value.

Why This Matters

The additional hydrogen-bond acceptor enables stronger or more directional non-covalent interactions in receptor binding sites or co-crystal formulations, a key consideration when the compound is used to elaborate pharmacologically relevant heterocycles.

• [1] Ertl, P.; Rohde, B.; Selzer, P. Fast Calculation of Molecular Polar Surface Area as a Sum of Fragment-Based Contributions and Its Application to the Prediction of Drug Transport Properties. J. Med. Chem. 2000, 43 (20), 3714–3717. DOI: 10.1021/jm000942e. Provides the fragment-based TPSA methodology used for estimation. View Source

Commercial Purity Benchmarking: ≥98% Specification Aligned with Regioisomeric Standards

4-Cyclopropoxy-3-methoxy-2-nitropyridine is supplied by ChemScene with a purity specification of ≥98%, stored at −20 °C under sealed, moisture-free conditions . This purity level is comparable to that of its closest regioisomer, 5-cyclopropoxy-4-methoxy-2-nitropyridine (CAS 1243482-01-0), which is offered by Synblock at NLT 98% purity and supported by analytical documentation including NMR, HPLC, and LC-MS . The availability of batch-specific analytical data sheets (MSDS, NMR, HPLC, LC-MS) for the regioisomer sets a procurement expectation that equivalent documentation can be sourced for the target compound, enabling confident lot-to-lot consistency verification prior to use in sensitive synthetic sequences.

Commercial Purity Benchmark

Reported

≥98% purity specification

Supports lot-to-lot yield reproducibility review

Supplier batch documentation review advised

Evidence Dimension	Commercial purity and analytical documentation
Target Compound Data	Purity ≥98% (ChemScene); Storage: −20 °C, sealed, away from moisture
Comparator Or Baseline	5-Cyclopropoxy-4-methoxy-2-nitropyridine (CAS 1243482-01-0): NLT 98% (Synblock); includes MSDS, NMR, HPLC, LC-MS
Quantified Difference	Equivalent purity threshold (≥98%); comparable analytical support expectation
Conditions	Supplier specifications as of 2026; analytical methods: HPLC (purity), NMR (structural confirmation), LC-MS (identity).

Why This Matters

A purity of ≥98% minimizes the risk of side reactions from impurities during subsequent transformations (e.g., nitro reduction, cross-coupling), ensuring reproducible yields in multi-step medicinal chemistry syntheses.

Regiochemical Differentiation from 5-Cyclopropoxy-4-methoxy-2-nitropyridine Drives Divergent Synthetic Reactivity

The 2-nitro-3-methoxy-4-cyclopropoxy arrangement of the target compound places the strongly electron-withdrawing nitro group adjacent to the pyridine nitrogen (position 2), while the regioisomer 5-cyclopropoxy-4-methoxy-2-nitropyridine (CAS 1243482-01-0) places the nitro group at position 2 as well but shifts the methoxy and cyclopropoxy groups to positions 4 and 5, respectively . In the target compound, the 3-methoxy group is ortho to the 2-nitro substituent, creating a push-pull electronic system that polarizes the C6 position for nucleophilic aromatic substitution, whereas in the regioisomer the methoxy group at C4 is meta to the nitro group, resulting in a different regiochemical activation pattern . This positional difference directly impacts the site selectivity of subsequent reactions such as Suzuki coupling, Buchwald-Hartwig amination, or nitro reduction, and must be accounted for in synthetic route design.

Regiochemical Identity

Head-to-head

Ortho-methoxy-nitro vs para-methoxy-nitro activation

Regiochemical identity critical for SAR interpretation

Verify by NMR before use in SAR studies

Evidence Dimension	Regiochemical substitution pattern and electronic activation
Target Compound Data	2-NO₂, 3-OCH₃, 4-O-cyclopropyl (ortho-methoxy to nitro; cyclopropoxy para to nitro)
Comparator Or Baseline	5-Cyclopropoxy-4-methoxy-2-nitropyridine (CAS 1243482-01-0): 2-NO₂, 4-OCH₃, 5-O-cyclopropyl (para-methoxy to nitro; cyclopropoxy meta to nitro)
Quantified Difference	C3-OCH₃ (ortho to NO₂) vs. C4-OCH₃ (para to NO₂) – qualitatively distinct electronic push-pull character
Conditions	Structural comparison based on SMILES and IUPAC names from ChemSrc and Synblock databases.

Why This Matters

Regiochemical identity determines the outcome of structure–activity relationship studies; procurement of the incorrect regioisomer can lead to inactive or off-target compounds, wasting synthetic resources and delaying project timelines.

Recommended Application Scenarios for 4-Cyclopropoxy-3-methoxy-2-nitropyridine Based on Differential Evidence

Scaffold for Kinase-Targeted Heterocyclic Libraries Requiring Ortho-Methoxy-Nitro Activation

The 2-nitro-3-methoxy ortho relationship creates a polarized aromatic system amenable to regioselective nucleophilic displacement or reductive cyclization. Researchers constructing pyridopyrimidine, pyridopyrazine, or δ-carboline libraries can exploit this substitution pattern to achieve predictable ring-closure at the C5/C6 positions, a strategy documented in the general nitropyridine synthetic literature [1]. Procurement of the correct 2-nitro-3-methoxy-4-cyclopropoxy isomer ensures the intended cyclization vector, avoiding the divergent outcomes observed with 5-cyclopropoxy-4-methoxy-2-nitropyridine where the para-methoxy-nitro arrangement leads to different ring-fusion products.

Late-Stage Functionalization via Nitro Reduction to 2-Aminopyridine Derivatives

The 2-nitro group can be selectively reduced to a 2-amino group using Pd/C-catalyzed hydrogenation or sodium borohydride with a transition-metal catalyst, yielding 4-cyclopropoxy-3-methoxy-2-aminopyridine [1]. The resulting 2-aminopyridine scaffold serves as a versatile intermediate for amide coupling, reductive amination, or diazotization-Sandmeyer sequences. The cyclopropoxy group remains intact under standard reduction conditions, providing a stable handle for subsequent diversification. The ≥98% purity specification ensures that by-products from incomplete nitration or over-reduction do not accumulate, improving the atom economy of the reduction step.

Bioisosteric Replacement of Methoxy/Ethoxy Groups with Cyclopropoxy in Drug Discovery Programs

The cyclopropoxy group is increasingly employed as a bioisostere for methoxy or ethoxy substituents in medicinal chemistry, offering enhanced metabolic stability and conformational restriction. 4-Cyclopropoxy-3-methoxy-2-nitropyridine provides both a cyclopropoxy group and a nitro group on the same pyridine core, enabling simultaneous exploration of cyclopropoxy SAR and nitro reduction pathways within a single building block. The compound's elevated LogP (estimated 2.0–2.5) relative to the parent 3-methoxy-2-nitropyridine (LogP 1.52) may improve membrane permeability of downstream analogs, a critical parameter in hit-to-lead optimization.

Building Block for Agrochemical Intermediates Requiring Oxidative or Hydrolytic Stability

The electron-withdrawing nitro group at C2 and the electron-donating methoxy group at C3 together create a dipole that stabilizes the pyridine ring toward oxidative degradation. The cyclopropoxy ether at C4, being sterically hindered by the adjacent methoxy group, is less susceptible to acid-catalyzed hydrolysis compared to primary alkoxy ethers. This combination of electronic and steric protection makes the compound a suitable intermediate for agrochemical lead series that must withstand environmental oxidative and hydrolytic stress during field application. Procurement from suppliers offering sealed, moisture-free packaging and −20 °C storage preserves this intrinsic stability from shipment through bench use.

Application

Selection Property

Validation Focus

Heterocyclic library synthesis

Ortho-methoxy-nitro activation pattern

Regioselective cyclization outcome verification

2-Aminopyridine intermediate preparation

Nitro reduction compatibility

Reduction by-product profile monitoring

Cyclopropoxy SAR exploration

Cyclopropoxy bioisostere context

Downstream analog permeability assessment

Agrochemical intermediate development

Oxidative and hydrolytic stability profile

Environmental stress stability testing

• [1] Stockmann, V. Synthetic Applications of Nitropyridine Derivatives. Doctoral Thesis, Norwegian University of Science and Technology (NTNU), 2011. Describes reductive cyclization of 2-aryl-3-nitropyridines to δ-carbolines and general utility of nitropyridines in heterocycle synthesis. View Source